Cas no 2679809-84-6 ((2R)-2-acetamido-4-phenoxybutanoic acid)

• Product Name: (2R)-2-acetamido-4-phenoxybutanoic acid
• CAS No: 2679809-84-6
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5643863
• PubChem ID: 165910505
• Update Time: 2025-10-30

(2R)-2-acetamido-4-phenoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276367
• 2679809-84-6
• (2R)-2-acetamido-4-phenoxybutanoic acid

• Inchi： 1S/C12H15NO4/c1-9(14)13-11(12(15)16)7-8-17-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3,(H,13,14)(H,15,16)/t11-/m1/s1
• InChI Key： MTFADHBOHWMSHI-LLVKDONJSA-N
• SMILES： O(C1C=CC=CC=1)CC[C@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-2-acetamido-4-phenoxybutanoic acid

Recent Advances in the Study of (2R)-2-acetamido-4-phenoxybutanoic acid (CAS: 2679809-84-6)

The compound (2R)-2-acetamido-4-phenoxybutanoic acid (CAS: 2679809-84-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative is being explored for its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in the production of targeted pharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route for (2R)-2-acetamido-4-phenoxybutanoic acid with enhanced yield and purity. The researchers employed asymmetric catalysis techniques to achieve high enantiomeric excess (ee > 99%), which is crucial for pharmaceutical applications. The optimized synthesis method reduced production costs while maintaining excellent scalability, making this compound more accessible for further research and development.

In terms of biological activity, preliminary investigations have revealed that (2R)-2-acetamido-4-phenoxybutanoic acid shows promising interactions with specific enzyme targets. A recent paper in Bioorganic & Medicinal Chemistry Letters reported its activity as a potential inhibitor of certain metalloproteinases, suggesting possible applications in inflammatory diseases and cancer therapy. The compound's unique structural features, particularly the phenoxy group at the 4-position, appear to contribute to its selective binding properties.

Current research directions include exploring the incorporation of (2R)-2-acetamido-4-phenoxybutanoic acid into peptide-based drug candidates. Several pharmaceutical companies have included this compound in their screening libraries for new drug discovery programs. Its chiral nature and functional group arrangement make it particularly valuable for creating conformationally constrained peptides with improved metabolic stability and target specificity.

Future research on 2679809-84-6 is expected to focus on structure-activity relationship studies to optimize its pharmacological properties. The compound's potential as a scaffold for developing new classes of protease inhibitors and receptor modulators continues to drive interest in both academic and industrial research settings. As more data becomes available, we anticipate seeing clinical applications emerging in the coming years.